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Compound of Interest

Compound Name: Simonsinol

Cat. No.: B182578

lllicium simonsii, a member of the llliciaceae family, is a plant species primarily found in India,
Myanmar, and the southwestern regions of China.[1] Traditionally, it has been used in folk
medicine for its anti-inflammatory, antibacterial, and antiviral properties.[1][2] Phytochemical
investigations of I. simonsii have led to the isolation of a diverse array of secondary
metabolites, including sesquiterpenoids, diterpenoids, lignans, and neolignans.[1][2][3] These
compounds have demonstrated a range of biological activities, such as neuroprotective and
antiviral effects.[1][3]

A Novel Triphenyl-Type Neolighan: Simonsinol

A significant discovery from the bark of lllicium simonsii is the isolation of a new triphenyl-type
sesquineolignan named simonsinol.[4] Its structure was meticulously elucidated through
detailed analysis of its 1H- and 13C-NMR spectra.[4]

Chemical Structure of Simonsinol

The chemical structure of simonsinol represents a unique triphenyl-type neolignan framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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